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Compound of Interest

Compound Name: CellTracker Red CMTPX

Cat. No.: B12398355

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling and disposal of chemical reagents are paramount. This document provides
essential safety and logistical information for CellTracker Red CMTPX, a fluorescent dye used
for long-term cell tracing. Adherence to these procedures is critical for ensuring laboratory
safety and regulatory compliance.

Immediate Safety and Handling Precautions

CellTracker Red CMTPX is typically supplied as a solid and dissolved in anhydrous
dimethylsulfoxide (DMSO) to create a stock solution.[1][2] DMSO is known to facilitate the entry
of organic molecules into tissues.[3][4] Therefore, appropriate personal protective equipment
(PPE), including gloves, protective clothing, and eye/face protection, must be worn at all times
when handling the dye solution.[3][4] All handling should be performed in a well-ventilated area
or a chemical fume hood.

Step-by-Step Disposal Procedures

The primary directive from manufacturers regarding the disposal of CellTracker Red CMTPX is
to act in accordance with all applicable local, state, and federal regulations.[3][4] There are no
product-specific disposal methods that supersede institutional and local guidelines for chemical
waste.

1. Waste Segregation:
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Solid Waste: Any unused solid CellTracker Red CMTPX powder should be treated as
chemical waste.

Liquid Waste: The DMSO stock solution, working solutions containing the dye, and any
contaminated media or buffers should be collected in a designated hazardous waste
container. Do not mix with agueous waste unless permitted by your institution's safety
protocols.

Contaminated Labware: Pipette tips, centrifuge tubes, flasks, and any other disposable
materials that have come into contact with CellTracker Red CMTPX should be disposed of
as solid chemical waste.

. Waste Collection and Storage:

Use clearly labeled, leak-proof containers for all waste streams. The labels should include
"Hazardous Waste," the name of the chemical (CellTracker Red CMTPX in DMSO), and the
primary hazards (e.g., "Combustible,” "Irritant").

Store waste containers in a designated, secondary containment area away from
incompatible materials.

. Institutional Waste Pickup:

Follow your institution's established procedures for the pickup and disposal of chemical
waste. Contact your Environmental Health and Safety (EHS) department for specific
guidance and to schedule a waste pickup.

Quantitative Data for CellTracker Red CMTPX

For ease of reference, the key quantitative properties of CellTracker Red CMTPX are
summarized in the table below.
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Property Value

Molecular Formula C42H40CIN3Oa4

Molecular Weight 686.2 g/mol

Excitation Maximum (EXx) 577 nm

Emission Maximum (Em) 602 nm

Recommended Stock Solution 2 mM in anhydrous DMSO
Recommended Working Conc. 0.5 - 25 uM in serum-free medium

Data sourced from multiple supplier technical data sheets.[1][5]

Experimental Workflow and Signaling

CellTracker Red CMTPX is a cell-permeable dye that becomes fluorescent once inside the
cell.[1][5] It contains a chloromethyl group that reacts with thiol groups, particularly on
glutathione, in a reaction mediated by glutathione S-transferase.[3][4] This converts the dye
into a cell-impermeant product, ensuring it is well-retained within the cells for extended periods,
often through several cell divisions.[1][2][4][6]

Below is a diagram illustrating the typical experimental workflow for using CellTracker Red
CMTPX.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.apexbt.com/downloader/document/B8827/Protocol.pdf
https://www.caymanchem.com/product/20698/cytotrace-tm-red-cmtpx
https://www.benchchem.com/product/b12398355?utm_src=pdf-body
https://www.apexbt.com/downloader/document/B8827/Protocol.pdf
https://www.caymanchem.com/product/20698/cytotrace-tm-red-cmtpx
http://www.ulab360.com/files/prod/manuals/201604/14/6834001.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0001826_CellTracker_Probes_PI.pdf
https://www.apexbt.com/downloader/document/B8827/Protocol.pdf
https://www.interchim.fr/ft/1/12662A.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0001826_CellTracker_Probes_PI.pdf
https://www.fishersci.nl/shop/products/molecular-probes-celltracker-green-cmfda-dye-2/11564237
https://www.benchchem.com/product/b12398355?utm_src=pdf-body
https://www.benchchem.com/product/b12398355?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Preparation

Prepare 2 mM Stock Solution
(in anhydrous DMSO)

Dllute

Dilute to 0.5-25 uM Working Solution
(in serum-free medium)

quilibrate

[Warm Working Solution to 37°C]

-

J

s

N

~

Staining Protocol

[ Harvest and Resuspend Cellsj

dd

Incubate Cells with Working Solution
(15-45 min at 37°C)

entrifuge

[Remove Staining Solution and Wash Cells]

J

Proceed to

Analysis

Image Cells

(Fluorescence Microscopy or Flow Cytometry)

Click to download full resolution via product page

Caption: Experimental workflow for staining cells with CellTracker Red CMTPX.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12398355?utm_src=pdf-custom-synthesis
https://www.apexbt.com/downloader/document/B8827/Protocol.pdf
https://www.interchim.fr/ft/1/12662A.pdf
http://www.ulab360.com/files/prod/manuals/201604/14/6834001.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0001826_CellTracker_Probes_PI.pdf
https://www.caymanchem.com/product/20698/cytotrace-tm-red-cmtpx
https://www.fishersci.nl/shop/products/molecular-probes-celltracker-green-cmfda-dye-2/11564237
https://www.fishersci.nl/shop/products/molecular-probes-celltracker-green-cmfda-dye-2/11564237
https://www.benchchem.com/product/b12398355#celltracker-red-cmtpx-proper-disposal-procedures
https://www.benchchem.com/product/b12398355#celltracker-red-cmtpx-proper-disposal-procedures
https://www.benchchem.com/product/b12398355#celltracker-red-cmtpx-proper-disposal-procedures
https://www.benchchem.com/product/b12398355#celltracker-red-cmtpx-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12398355?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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